Cas no 1805363-60-3 (5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805363-60-3
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4808091
• Update Time: 2025-05-24

5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-1-3-2-16-6(8(13,14)15)4(5(3)10)7(11)12/h2,7H,1H2
• InChI Key： OVBBOQONLJFJGV-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(C(F)F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805363-60-3)

5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805363-60-3) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique substitution pattern, which includes a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a trifluoromethyl group. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromomethyl group in 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine provides an excellent leaving group for nucleophilic substitution reactions, enabling the synthesis of a wide array of derivatives. This versatility is particularly useful in the development of new drugs, where the ability to introduce specific functional groups can significantly influence the pharmacological profile of the final product. For instance, recent studies have explored the use of this compound as a building block for the synthesis of novel antiviral agents and anticancer drugs.

The chloro substituent in 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine contributes to the molecule's overall electronic properties and can affect its reactivity and stability. Chlorinated compounds are often used in the design of drugs due to their ability to modulate biological activity and improve pharmacokinetic properties. Research has shown that chlorinated pyridines can exhibit potent antifungal and antibacterial activities, making them attractive candidates for the development of new therapeutic agents.

The presence of difluoromethyl and trifluoromethyl groups in 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine adds further complexity to its chemical structure. Fluorinated compounds are known for their enhanced metabolic stability and improved bioavailability, which are crucial factors in drug design. The difluoromethyl group can also influence the electronic environment around the pyridine ring, potentially affecting its reactivity and binding affinity to biological targets. Recent studies have highlighted the importance of fluorinated pyridines in the development of potent inhibitors for various enzymes and receptors.

In addition to its potential applications in medicinal chemistry, 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has been investigated for its use in agrochemicals. The unique combination of functional groups makes it an excellent candidate for the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact. For example, research has demonstrated that fluorinated pyridines can exhibit high selectivity and low toxicity, making them suitable for use in sustainable agricultural practices.

The synthesis of 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine typically involves multistep reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation, fluorination, and nucleophilic substitution reactions. Advances in catalytic methods have significantly improved the efficiency and selectivity of these processes, making it easier to produce this compound on a larger scale.

In conclusion, 5-(Bromomethyl)-4-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805363-60-3) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique substitution pattern provides a foundation for the development of novel drugs and agricultural products with improved properties. Ongoing research continues to explore new synthetic methods and applications for this compound, further solidifying its importance in the chemical sciences.